N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C19H18BrN3O2S
• Molecular Weight: 432.3 g/mol
• IUPAC Name: N-(4-bromo-2,3-dimethylphenyl)-2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18BrN3O2S/c1-11-5-4-6-14(9-11)18-22-23-19(25-18)26-10-17(24)21-16-8-7-15(20)12(2)13(16)3/h4-9H,10H2,1-3H3,(H,21,24)
• InChI Key: MHVKGQQZLHEFSX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)SCC(=O)NC3=C(C(=C(C=C3)Br)C)C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)SCC(=O)NC3=C(C(=C(C=C3)Br)C)C

Description

N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has been synthesized for scientific research purposes. It has been found to have potential applications in the field of medicine and biochemistry due to its unique properties. In

Mechanism of Action

The mechanism of action of N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it has been found to interact with certain enzymes and proteins, leading to their inhibition. It also exhibits antioxidant properties, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi. It also exhibits cytotoxic activity against cancer cells. Additionally, it has been found to be a potent inhibitor of certain enzymes, which may have implications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments is its versatility. It can be used as a fluorescent probe, an enzyme inhibitor, and an antimicrobial agent. However, its synthesis is complex and requires expertise in organic synthesis. Additionally, its mechanism of action is not fully understood, which may limit its applications.

Future Directions

There are several future directions for research on N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One direction is to further investigate its mechanism of action and identify specific enzymes and proteins that it interacts with. Another direction is to explore its potential as a drug candidate for the treatment of certain diseases. Additionally, its fluorescent properties could be further studied for use in imaging biological molecules. Overall, N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has significant potential for scientific research and future applications.

Synthesis Methods

The synthesis of N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves a multi-step process. The first step is the preparation of 4-bromo-2,3-dimethylphenylamine, which is then reacted with 5-(3-methylphenyl)-1,3,4-oxadiazol-2-thiol to form the desired compound. The reaction is carried out under controlled conditions and requires expertise in organic synthesis.

Scientific Research Applications

N-(4-bromo-2,3-dimethylphenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has potential applications in the field of medicine and biochemistry. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. It can also be used as a fluorescent probe for detecting biological molecules. Additionally, it has been found to be a potent inhibitor of certain enzymes, making it a potential drug candidate.